Cas no 196717-12-1 (2-(1,3-dimethyl-1H-pyrazol-5-yl)acetic acid)

• Product Name: 2-(1,3-dimethyl-1H-pyrazol-5-yl)acetic acid
• CAS No: 196717-12-1
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD09991525
• CID: 116993
• PubChem ID: 15321738
• Update Time: 2025-05-23

2-(1,3-dimethyl-1H-pyrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-aceticacid, 1,3-dimethyl-
• 1,3-Dimethyl-1H-pyrazole-5-acetic acid
• 2-(2,5-dimethylpyrazol-3-yl)acetic acid
• (1,3-dimethyl-1H-pyrazol-5-yl)acetic acid
• 2-(1,3-Dimethyl-1H-pyrazol-5-yl)acetic acid
• 1H-Pyrazole-5-acetic acid, 1,3-dimethyl-
• (2,5-Dimethyl-2H-pyrazol-3-yl)-acetic acid
• AKOS005169583
• MFCD09991525
• CS-0058325
• 2-(1,3-dimethyl-1H-pyrazol-5-yl)aceticacid
• SCHEMBL2827976
• 1H-Pyrazole-5-acetic acid, 1,3-dimethyl-
• DTXSID10571433
• AS-64354
• 196717-12-1
• WHA71712
• FT-0697925
• AMY10742
• Z1198267055
• VRKWDAAXELZWCK-UHFFFAOYSA-N
• F81480
• EN300-92465
• DB-065917
• STL415036
• 2-(1,3-dimethyl-1H-pyrazol-5-yl)acetic acid

• MDL： MFCD09991525
• Inchi： 1S/C7H10N2O2/c1-5-3-6(4-7(10)11)9(2)8-5/h3H,4H2,1-2H3,(H,10,11)
• InChI Key： VRKWDAAXELZWCK-UHFFFAOYSA-N
• SMILES： OC(CC1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1

Experimental Properties

• PSA: 55.12

2-(1,3-dimethyl-1H-pyrazol-5-yl)acetic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1,3-dimethyl-1H-pyrazol-5-yl)acetic acid

Comprehensive Overview of 2-(1,3-dimethyl-1H-pyrazol-5-yl)acetic acid (CAS No. 196717-12-1)

2-(1,3-dimethyl-1H-pyrazol-5-yl)acetic acid, with the CAS number 196717-12-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and crop protection. The unique structural features of this molecule, including the 1,3-dimethyl-1H-pyrazole core and the acetic acid side chain, make it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrazole-based compounds has surged due to their potential in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly interested in 2-(1,3-dimethyl-1H-pyrazol-5-yl)acetic acid for its role in developing novel anti-inflammatory agents and herbicides. Its mechanism of action often involves modulating enzymatic pathways, making it a subject of intense study in biochemical assays and structure-activity relationship (SAR) studies.

The synthesis of 2-(1,3-dimethyl-1H-pyrazol-5-yl)acetic acid typically involves multi-step organic reactions, including cyclization and carboxylation processes. Advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are employed to ensure its purity and structural integrity. These analytical methods are critical for meeting the stringent quality standards required in pharmaceutical intermediates and agrochemical formulations.

From an industrial perspective, CAS 196717-12-1 is often discussed in the context of green chemistry and process optimization. Companies are increasingly adopting catalytic methods and solvent-free reactions to minimize environmental impact while maximizing yield. This aligns with the growing consumer and regulatory focus on sustainable chemical production, a topic frequently searched in academic databases and patent literature.

Another area of interest is the compound's potential in personalized medicine. With the rise of precision healthcare, researchers are exploring how 2-(1,3-dimethyl-1H-pyrazol-5-yl)acetic acid can be tailored to target specific biomarkers. This has led to collaborations between biotech startups and academic institutions, further driving innovation in the field.

In summary, 2-(1,3-dimethyl-1H-pyrazol-5-yl)acetic acid (CAS No. 196717-12-1) represents a cutting-edge compound with multifaceted applications. Its relevance to contemporary issues like drug development, sustainable agriculture, and environmental chemistry ensures its continued prominence in scientific discourse. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges of our time.